Cas no 497060-09-0 (5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylene]-2-thioxo-4-imidazolidinone)
5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylene]-2-thioxo-4-imidazolidinone Chemical and Physical Properties
Names and Identifiers
-
- 5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylene]-2-thioxo-4-imidazolidinone
-
- MDL: MFCD01567447
- Inchi: 1S/C15H12N2O3S/c1-7-3-8(2)12-11(4-7)20-6-9(13(12)18)5-10-14(19)17-15(21)16-10/h3-6H,1-2H3,(H2,16,17,19,21)/b10-5-
- InChI Key: IEPWWXLQPUVRHV-YHYXMXQVSA-N
- SMILES: N1C(=O)/C(/NC1=S)=C/C1=COC2=C(C(C)=CC(C)=C2)C1=O
5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylene]-2-thioxo-4-imidazolidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162837-1 g |
5,7-Dimethyl-3-((5-oxo-2-thioxoimidazolidin-4-ylidene)methyl)-4H-chromen-4-one |
497060-09-0 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB162837-5 g |
5,7-Dimethyl-3-((5-oxo-2-thioxoimidazolidin-4-ylidene)methyl)-4H-chromen-4-one |
497060-09-0 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB162837-10 g |
5,7-Dimethyl-3-((5-oxo-2-thioxoimidazolidin-4-ylidene)methyl)-4H-chromen-4-one |
497060-09-0 | 10g |
€482.50 | 2023-05-08 | ||
| Key Organics Ltd | MS-7727-1MG |
(5Z)-5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylidene]-2-sulfanylideneimidazolidin-4-one |
497060-09-0 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7727-5MG |
(5Z)-5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylidene]-2-sulfanylideneimidazolidin-4-one |
497060-09-0 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7727-10MG |
(5Z)-5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylidene]-2-sulfanylideneimidazolidin-4-one |
497060-09-0 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7727-20MG |
(5Z)-5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylidene]-2-sulfanylideneimidazolidin-4-one |
497060-09-0 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-7727-50MG |
(5Z)-5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylidene]-2-sulfanylideneimidazolidin-4-one |
497060-09-0 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7727-100MG |
(5Z)-5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylidene]-2-sulfanylideneimidazolidin-4-one |
497060-09-0 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00939028-1g |
(5Z)-5-[(5,7-Dimethyl-4-oxo-4H-chromen-3-yl)methylidene]-2-sulfanylideneimidazolidin-4-one |
497060-09-0 | 90% | 1g |
¥1596.0 | 2024-04-18 |
5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylene]-2-thioxo-4-imidazolidinone Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylene]-2-thioxo-4-imidazolidinone
Professional Introduction to Compound with CAS No. 497060-09-0 and Product Name: 5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylene]-2-thioxo-4-imidazolidinone
This compound, identified by the CAS number CAS No. 497060-09-0, is a fascinating molecule with a complex structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, 5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylene]-2-thioxo-4-imidazolidinone, provides a detailed insight into its chemical composition and functional groups. This introduction aims to explore the unique properties, potential applications, and recent advancements in the study of this compound.
The molecular structure of this compound features a chromenone core, which is a well-known scaffold in medicinal chemistry due to its broad range of biological activities. The chromenone moiety, characterized by the presence of a benzopyranone ring system, has been extensively studied for its pharmacological properties. Specifically, the 5,7-dimethyl-4-oxo-4H-chromen-3-yl substituent contributes to the compound's reactivity and interaction with biological targets. This part of the molecule is particularly interesting because it can undergo various chemical transformations, making it a versatile building block for drug design.
In addition to the chromenone core, the compound contains a thioxo group and an imidazolidinone ring. The thioxo group, which is a sulfur-containing heterocycle, is known for its ability to enhance the binding affinity of molecules to biological receptors. The imidazolidinone ring adds another layer of complexity to the molecule, providing potential sites for further functionalization. These structural features collectively contribute to the compound's unique chemical and biological properties.
Recent research has highlighted the potential of this compound as a lead molecule in the development of new pharmaceuticals. Studies have demonstrated that derivatives of chromenone-based compounds exhibit promising activities against various diseases, including cancer, inflammation, and infectious disorders. The 5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylene]-2-thioxo-4-imidazolidinone structure has shown particular promise in preclinical studies as an inhibitor of specific enzymes involved in disease pathways.
The chromenone moiety, in particular, has been extensively investigated for its anti-inflammatory and antioxidant properties. Research has shown that chromenone derivatives can modulate inflammatory responses by inhibiting key signaling pathways such as NF-kB and MAPK. Additionally, these compounds have been found to possess strong antioxidant activity, which can help protect cells from oxidative damage caused by free radicals.
The thioxo group in the molecule further enhances its biological activity by improving its solubility and bioavailability. This feature is crucial for drug development, as it ensures that the compound can be effectively absorbed and distributed throughout the body. Furthermore, the imidazolidinone ring provides a site for further chemical modification, allowing researchers to fine-tune the properties of the molecule for specific therapeutic applications.
In vitro studies have revealed that this compound exhibits significant inhibitory activity against several target enzymes relevant to human health. For instance, it has been shown to inhibit cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and have been implicated in various cancers. Additionally, the compound has demonstrated activity against matrix metalloproteinases (MMPs), which are enzymes that play a role in tissue degradation and are associated with conditions such as arthritis and cancer metastasis.
The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology, for example, chromenone-based compounds have shown promise as chemotherapeutic agents due to their ability to induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells. In inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease, these compounds can help reduce inflammation by inhibiting pro-inflammatory cytokines.
Infectious diseases are another area where this compound shows potential. Research has indicated that chromenone derivatives can exhibit antimicrobial activity against bacteria, fungi, and viruses. This is particularly important in light of the growing problem of antibiotic resistance, where new classes of antimicrobial agents are urgently needed.
The development of new pharmaceuticals often involves optimizing existing structures to improve their efficacy and safety profiles. In the case of this compound, researchers are exploring various strategies to enhance its biological activity while minimizing potential side effects. One approach involves modifying the substituents on the chromenone core to improve binding affinity to target enzymes or receptors. Another strategy involves altering the thioxo group or imidazolidinone ring to enhance metabolic stability or bioavailability.
Computational methods such as molecular docking and virtual screening are also being employed to identify promising derivatives of this compound. These techniques allow researchers to predict how different structural modifications will affect the biological activity of the molecule without conducting extensive experimental trials. This approach can significantly accelerate the drug discovery process by focusing efforts on the most promising candidates.
The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce increasingly complex molecules with high precision and yield。 Techniques such as multi-step organic synthesis, catalytic transformations, and combinatorial chemistry have all contributed to making this possible。 As a result, researchers can now access a wide range of derivatives for further study, allowing them to explore new therapeutic avenues.
In conclusion,CAS No. 497060-09-0 represents a promising lead molecule with significant potential in pharmaceutical research。 The unique structure of 5-[ (5, 7-dimethyl -4 -oxo -4H -chromen -3 -yl) methylene] -2-thioxo -4-imidazolidinone, featuring a chromenone core、thioxo group、and imidazolidinone ring,has garnered attention for its broad range of biological activities。 Recent studies have highlighted its potential as an inhibitor of key enzymes involved in various disease pathways,making it a valuable candidate for further development。 With continued research and optimization,this compound could play a significant role in addressing some of today's most pressing healthcare challenges。
497060-09-0 (5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylene]-2-thioxo-4-imidazolidinone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)